Cas no 4250-38-8 (Nonacosanoic acid)

• Product Name: Nonacosanoic acid
• CAS No: 4250-38-8
• MF: C₂₉H₅₈O₂
• MW: 438.769629955292
• MDL: MFCD00057830
• CID: 1058187
• PubChem ID: 87573974
• Update Time: 2025-06-07

Nonacosanoic acid Chemical and Physical Properties

Names and Identifiers

• Nonacosanoic Acid
• NONACOSANOIC ACID EP
• Acido n-nonacosanoico
• n-Nonacosanoate
• n-Nonacosanoic acid
• Nonacosan-1-saeure
• nonacosanoate
• Nonacosanoic acid100µg
• Nonacosansaeure
• NONACOSANOICACID
• nonacosylic acid
• PD7M4BT88J
• LMFA01010029
• C28H57COOH
• IHEJEKZAKSNRLY-UHFFFAOYSA-N
• N0662
• C29:0
• Q15425769
• Nonacosanoic acid

• MDL： MFCD00057830
• Inchi： 1S/C29H58O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29(30)31/h2-28H2,1H3,(H,30,31)
• InChI Key： IHEJEKZAKSNRLY-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 438.44400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 27
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 13.4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 88.0 to 92.0 deg-C
• PSA: 37.30000
• LogP: 10.62360
• Solubility: Uncertain

Nonacosanoic acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids
• Other Chemical additives Functional Additives
• Other Chemical additives

Additional information on Nonacosanoic acid

Nonacosanoic acid (CAS No. 4250-38-8): A Comprehensive Overview

Nonacosanoic acid, chemically known as nonacosanoic acid, is a long-chain saturated fatty acid with the molecular formula C₂₉H₅₈O₂. This compound, identified by its unique CAS number 4250-38-8, has garnered significant attention in the field of biochemistry and pharmaceutical research due to its diverse biological activities and potential applications. With a molecular weight of approximately 446.83 g/mol, Nonacosanoic acid is characterized by its linear aliphatic chain, which contributes to its distinct physicochemical properties.

The structural simplicity of Nonacosanoic acid belies its complex role in various biological systems. As a member of the C_n-alkanoic acids family, it exhibits unique interactions with cellular membranes and lipid-based signaling pathways. Recent studies have highlighted its involvement in modulating lipid metabolism and inflammation, making it a subject of intense interest for researchers exploring novel therapeutic strategies.

In the realm of pharmaceutical research, Nonacosanoic acid has been investigated for its potential anti-inflammatory and anti-oxidative properties. Its long hydrocarbon chain allows for deep penetration into cellular membranes, facilitating intracellular signaling and metabolic regulation. This characteristic has led to its exploration as a candidate for drug delivery systems, where it serves as an effective solubilizing agent for hydrophobic molecules.

One of the most compelling aspects of Nonacosanoic acid is its role in lipidomics and metabolomics studies. Its presence in biological samples can serve as an internal standard for quantifying other fatty acids and lipid intermediates. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to study the metabolic pathways influenced by Nonacosanoic acid, providing insights into its broader physiological significance.

The synthesis of Nonacosanoic acid can be achieved through various chemical pathways, including the reduction of nonacosanoyl chloride or the fermentation of microbial strains capable of producing long-chain fatty acids. Industrial-scale production often involves biotechnological methods that enhance yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications. The growing demand for high-purity Nonacosanoic acid has spurred innovation in synthetic methodologies, aiming to optimize cost-efficiency without compromising quality.

Recent breakthroughs in nanotechnology have opened new avenues for utilizing Nonacosanoic acid in drug formulation. Its ability to form stable nanostructures with hydrophobic drugs has been leveraged to develop targeted delivery systems that enhance bioavailability and therapeutic efficacy. These advancements underscore the compound's versatility and its potential to revolutionize drug development in the coming decades.

The regulatory landscape for Nonacosanoic acid is shaped by international guidelines that ensure safety and efficacy in pharmaceutical applications. Manufacturers must adhere to Good Manufacturing Practices (GMP) and undergo rigorous testing to validate the compound's suitability for clinical use. The European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA) have established frameworks for evaluating new drug candidates like Nonacosanoic acid, ensuring that they meet stringent quality standards before reaching patients.

Beyond its pharmaceutical applications, Nonacosanoic acid has found utility in cosmetic formulations due to its emollient properties. It is often incorporated into skincare products where it helps maintain skin hydration and barrier function. The growing interest in natural and sustainable ingredients has further elevated the demand for Nonacosanoic acid in this sector, as consumers seek products with proven efficacy and minimal environmental impact.

The future prospects of Nonacosanoic acid are promising, with ongoing research uncovering new therapeutic potentials. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical benefits. As our understanding of lipid biology continues to evolve, compounds like Nonacosanoic acid will likely play a pivotal role in addressing complex diseases through innovative therapeutic approaches.